molecular formula C12H16O3 B8397288 6-(4-Methoxyphenyl)-[1,4]-dioxepane

6-(4-Methoxyphenyl)-[1,4]-dioxepane

Cat. No.: B8397288
M. Wt: 208.25 g/mol
InChI Key: HYUGRGQXOANXDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4-Methoxyphenyl)-[1,4]-dioxepane is a seven-membered cyclic ether derivative featuring a 1,4-dioxepane backbone substituted at the 6-position with a 4-methoxyphenyl group. The methoxy substituent enhances π-electron delocalization within the aromatic system, which can modulate absorption and emission characteristics in solvents of varying polarity .

Properties

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

6-(4-methoxyphenyl)-1,4-dioxepane

InChI

InChI=1S/C12H16O3/c1-13-12-4-2-10(3-5-12)11-8-14-6-7-15-9-11/h2-5,11H,6-9H2,1H3

InChI Key

HYUGRGQXOANXDK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2COCCOC2

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Structural and Electronic Properties of Analogous Compounds

Compound Substituents Key Observations (UV-Vis/Emission) Reference
6l (Quinazoline analog) 2-, 6-, 8-positions: 4-methoxyphenyl Reduced absorption intensity, peak broadening (~320 nm); red-shifted emission in DMF [1, 2]
6h (Quinazoline analog) 2-(4-methoxyphenyl), 6/8-fluorophenyl Red-shifted emission maxima; dual emission bands due to ICT interactions [2]
Fluorinated 1,4-dioxepane Fluorinated substituents (e.g., CF₃) High thermal/chemical stability; limited π-delocalization due to electron-withdrawing F [3]
1,4-Dioxane derivatives Non-aromatic backbone Lower polarity; reduced solvent-dependent spectral shifts compared to dioxepanes [4]

Key Findings:

Electron-Donating vs. Electron-Withdrawing Groups: The 4-methoxyphenyl group in 6l (quinazoline analog) reduces absorption intensity and broadens peaks due to disrupted π-electron conjugation, as strong electron donation from the methoxy group destabilizes the π→π* transition . Emission spectra in polar solvents (e.g., DMF) show red shifts for methoxyphenyl-substituted compounds (e.g., 6l λem ~450 nm) compared to chloro- or fluoro-substituted analogs (e.g., 6k λem ~420 nm) .

Solvent Effects and Charge Transfer: Methoxyphenyl-substituted compounds exhibit pronounced solvent-dependent emission due to intramolecular charge transfer (ICT). For example, 6h shows dual emission bands in DMF, attributed to ICT and re-absorption effects . Non-aromatic dioxane derivatives (e.g., 1,4-dioxane) lack such solvent-responsive behavior, highlighting the critical role of the aromatic substituent in 6-(4-methoxyphenyl)-[1,4]-dioxepane .

Synthetic and Functional Comparisons :

  • Fluorinated dioxepanes (e.g., [94333-56-9]) are typically synthesized for applications requiring chemical inertness, whereas methoxyphenyl-substituted analogs are explored for photophysical or catalytic uses .
  • Diazepane derivatives (e.g., 4-Methyl-1,4-diazepan-5-one) differ significantly in reactivity due to their nitrogen-containing backbone, enabling hydrogen bonding absent in dioxepanes .

Research Implications and Limitations

  • Photophysical Applications: Potential as a fluorophore with tunable emission via substituent engineering.
  • Synthetic Challenges : Steric hindrance from the methoxyphenyl group may complicate functionalization at adjacent positions.
  • Data Gaps : Direct experimental data on solubility, toxicity (cf. 1,4-dioxane ), and catalytic activity are needed for comprehensive evaluation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.